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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and
biological activities of 4-tert-Butyl-2-chlorophenol (CAS 98-28-2), a chlorinated alkylphenol
with diverse industrial applications and notable biological effects. This document is intended to
serve as a comprehensive resource, consolidating key data and methodologies to support
research and development efforts.

Core Properties

4-tert-Butyl-2-chlorophenol is a white to light yellow solid at room temperature.[1] Its
chemical structure features a phenol ring substituted with a tert-butyl group at the 4-position
and a chlorine atom at the 2-position.[1] This substitution pattern imparts specific
physicochemical properties that influence its solubility, stability, and biological interactions.

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 4-tert-Butyl-2-chlorophenol
Is presented in the tables below. This data is essential for its handling, characterization, and
application in experimental settings.

Table 1: Physicochemical Properties of 4-tert-Butyl-2-chlorophenol
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Property Value Reference
CAS Number 98-28-2 [1][2113]14]
Molecular Formula C10H13CIO [1112][31[4]
Molecular Weight 184.66 g/mol [21[31[4]
Boiling Point 301.53 °C (574.68 K) [5]
logP (octanol/water) 3.343 [5]
Appearance White to light yellow solid [1]
Solubility Moderately soluble in organic o
solvents, less soluble in water

Table 2: Spectral Data of 4-tert-Butyl-2-chlorophenol

Spectral Data Type Key Features Reference

1H NMR

Data available in spectral

databases.

[4]

13C NMR

Data available in spectral

databases.

Mass Spectrometry

GC-MS data available,
molecular ion peak consistent

with formula.

[2](3]

Infrared (IR) Spectroscopy

Vapor phase IR spectra

available.

[3]

Raman Spectroscopy

Data available in spectral

databases.

Experimental Protocols
Synthesis of 4-tert-Butyl-2-chlorophenol
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A common laboratory-scale synthesis of 4-tert-Butyl-2-chlorophenol involves the chlorination
of 4-tert-butylphenol.[1]

Materials:

4-tert-Butylphenol

o Sulfuryl chloride (SO2zClz2)

o Methanol (MeOH)

e Dichloromethane (CH2Cl2)

o Ethyl acetate (EtOAC)

e Anhydrous sodium sulfate (Na2S0a4)
o Water

o Petroleum Ether

Procedure:[1]

Dissolve 4-tert-butylphenol (1.0 eq) and sulfuryl chloride (1.04 eq) in dichloromethane at 0°C.
e Slowly add methanol (1.04 eq) to the reaction mixture at 0°C.

 Allow the mixture to stir overnight at room temperature.

e Quench the reaction by adding water.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers and dry over anhydrous sodium sulfate.

« Filter the mixture and concentrate the filtrate under vacuum.

o Purify the crude product by column chromatography using a petroleum ether/ethyl acetate
(50:1) solvent system to yield pure 4-tert-butyl-2-chloro-phenol.
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Analytical Methodology: Quantification and Metabolite
Identification

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry
(GC-MS) are the primary analytical techniques for the quantification of 4-tert-Butyl-2-
chlorophenol and the identification of its metabolites.[6]

Sample Preparation (for environmental or biological matrices):

o Extraction of the analyte from the sample matrix using a suitable organic solvent (e.g., ethyl
acetate, n-hexane).

o For GC-MS analysis of polar metabolites, a derivatization step (e.g., trimethylsilylation) may
be necessary.[6]

HPLC Analysis:[6]
e Column: A C18 reverse-phase column is typically used.
» Mobile Phase: A gradient of acetonitrile and water is a common mobile phase system.

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
analyte.

GC-MS Analysis:[6]

Column: A non-polar capillary column (e.g., SE-30) is suitable.[2]

Carrier Gas: Helium.

lonization: Electron ionization (EI).

Detection: Mass analyzer to identify and quantify the fragments.

Biological Activity and Signaling Pathways

4-tert-Butyl-2-chlorophenol exhibits a range of biological activities, including antimicrobial
properties and toxicity.[1][7] Its environmental persistence and potential health effects have
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been a subject of study.

Microbial Degradation Pathway

Certain microorganisms, such as Sphingobium fuliginis TIK-1, can utilize 4-tert-Butyl-2-
chlorophenol as a sole carbon source.[5] The degradation proceeds through an initial

hydroxylation followed by a meta-cleavage pathway.

Microbial Cell

Sphingobium fuliginis TIK-1 Further Degradation Products
-1 - | - 2-( i -1 - | -
4-tert-Butyl-2-chlorophenol > Hydroxylation 4-tert-Butylcatecho| gy meta-Cleavage Pathway (.., 3,3-dimethyl-2-butanone)

Click to download full resolution via product page

Microbial degradation pathway of 4-tert-Butyl-2-chlorophenol.

Potential Apoptotic Signhaling Pathway

While specific signaling pathways for 4-tert-Butyl-2-chlorophenol in human cells are not
extensively documented, studies on the closely related compound, 4-tert-butylphenol (4-t-BP),
provide insights into its potential mechanisms of toxicity. In zebrafish, 4-t-BP has been shown
to induce apoptosis through the p53-bcl-2/bax-caspase-3 pathway.[8] This suggests a plausible
mechanism of action for 4-tert-Butyl-2-chlorophenol.
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A plausible apoptosis signaling pathway induced by related phenols.
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Safety and Handling

4-tert-Butyl-2-chlorophenol is classified as harmful if swallowed, causes skin irritation, and
may cause serious eye damage and respiratory irritation.[9]

GHS Hazard Statements:[9]

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation
Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Handle in a well-ventilated area or under a fume hood.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

» Wash hands thoroughly after handling.

o Store in a tightly closed container in a dry, well-ventilated place.

This technical guide provides a foundational understanding of 4-tert-Butyl-2-chlorophenol.
For more detailed information, researchers are encouraged to consult the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/synthesis/4-tert-butyl-2-chlorophenol.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98282&Units=SI&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98282&Units=SI&Mask=3FFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98282&Units=CAL&Mask=2017
https://www.benchchem.com/product/165052
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953011/
https://cymitquimica.com/cas/98-28-2/
https://pubmed.ncbi.nlm.nih.gov/36708478/
https://pubmed.ncbi.nlm.nih.gov/36708478/
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.benchchem.com/product/b165052#4-tert-butyl-2-chlorophenol-cas-number-98-28-2-properties
https://www.benchchem.com/product/b165052#4-tert-butyl-2-chlorophenol-cas-number-98-28-2-properties
https://www.benchchem.com/product/b165052#4-tert-butyl-2-chlorophenol-cas-number-98-28-2-properties
https://www.benchchem.com/product/b165052#4-tert-butyl-2-chlorophenol-cas-number-98-28-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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